Cas no 2229592-55-4 (1-2-(1-methyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(1-methyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229592-55-4
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6228932
• PubChem ID: 165697570
• Update Time: 2025-06-09

1-2-(1-methyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine
• 2229592-55-4
• 1-[2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]cyclopropan-1-amine
• EN300-1831635

• Inchi： 1S/C10H17N3/c1-9(2,10(11)4-5-10)8-6-12-13(3)7-8/h6-7H,4-5,11H2,1-3H3
• InChI Key： JUQNUSHJZUWBIY-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=NN(C)C=2)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1-methyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine

Introduction to CAS No 2229592-55-4: 1-(2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl)cyclopropanamine

CAS No 2229592-55-4, commonly referred to as 1-(2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl)cyclopropanamine, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropane ring and a substituted pyrazole moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for research and potential applications in drug development.

The molecular structure of 1-(2-(1-methyl-1H-pyrazol-4-yl)propan-2-yl)cyclopropanamine is characterized by a cyclopropane ring attached to an amine group, with a substituted pyrazole ring connected via a propane chain. This arrangement creates a molecule with both rigid and flexible structural elements, which can influence its reactivity and biological activity. Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor interactions.

One of the key areas of research involving CAS No 2229592-55 is its role in pharmacological applications. Researchers have explored its ability to act as a ligand for various receptors, including GPCRs and ion channels. Preliminary findings suggest that this compound may exhibit selectivity towards certain receptor subtypes, making it a promising candidate for drug design targeting specific therapeutic areas such as neurodegenerative diseases or inflammation.

The synthesis of 1-(2-(1-methylpyrazol4yl)propanamincyclopropyl involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and enhancing scalability. These developments are critical for transitioning from laboratory-scale synthesis to industrial applications.

In terms of chemical properties, CAS No 229593 exhibits moderate solubility in organic solvents and shows stability under neutral conditions. Its reactivity is influenced by the electron-withdrawing effects of the pyrazole ring and the steric hindrance introduced by the cyclopropane group. These properties make it suitable for use in various chemical transformations, including nucleophilic substitutions and conjugate additions.

From an environmental perspective, understanding the degradation pathways of 1-(cyclopropylamino)propane derivative is essential for assessing its ecological impact. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to evaluate its persistence in different environmental compartments and potential risks to aquatic organisms.

In conclusion, CAS No 2038876 represents a versatile molecule with intriguing chemical properties and promising applications across multiple disciplines. As research continues to uncover its full potential, it is likely that this compound will play an increasingly important role in both academic studies and industrial innovations.